Kaempferol 3-robinoside 7-glucoside

• Molecular Formula: C33H40O20
• Molecular Weight: 756.7 g/mol
• InChI: InChI=1S/C33H40O20/c1-10-19(37)23(41)26(44)31(48-10)47-9-17-21(39)25(43)28(46)33(52-17)53-30-22(40)18-14(36)6-13(49-32-27(45)24(42)20(38)16(8-34)51-32)7-15(18)50-29(30)11-2-4-12(35)5-3-11/h2-7,10,16-17,19-21,23-28,31-39,41-46H,8-9H2,1H3/t10-,16+,17+,19-,20+,21-,23+,24-,25-,26+,27+,28+,31+,32+,33-/m0/s1
• InChIKey: SCEPATPTKMFDSR-MVQIQBPISA-N

Kaempferol 3-robinoside 7-glucoside (synonyms: Kaempferol-3-O-robinoside-7-O-glucoside, Kaempferol 3-robinobioside-7-glucoside; CAS: 114924-89-9) is a flavonol triglycoside characterized by a kaempferol aglycone core bearing a robinobioside moiety (galactosyl-(1→6)-rhamnose) at the C-3 position and a glucoside moiety at the C-7 position. Its molecular formula is C33H40O20 with a molecular weight of 756.7 g/mol.

Kaempferol 3-robinoside 7-glucoside: Baseline Identity and Procurement-Specification Fundamentals

Kaempferol 3-robinoside 7-glucoside (synonyms: Kaempferol-3-O-robinoside-7-O-glucoside, Kaempferol 3-robinobioside-7-glucoside; CAS: 114924-89-9) is a flavonol triglycoside characterized by a kaempferol aglycone core bearing a robinobioside moiety (galactosyl-(1→6)-rhamnose) at the C-3 position and a glucoside moiety at the C-7 position [1]. Its molecular formula is C33H40O20 with a molecular weight of 756.7 g/mol [2][3]. This compound has been isolated and identified from Withania somnifera, Melilotus elegans, Gynura species, Strychnos species, and Vinca species [4][5]. It is commercially available as a phyproof® Reference Substance with certified chromatographic purity and is also supplied by multiple vendors at purities exceeding 98% (HPLC) [6].

Certified Reference Substance

phyproof® grade with documented chromatographic purity

Unique Glycosylation Signature

3-O-robinobioside-7-O-glucoside pattern for chemotaxonomic studies

Multi-Source Natural Product

Reported from Withania, Gynura, Strychnos, Vinca species

• [1] PubChem. (2025). Compound Summary: Kaempferol 3-robinoside 7-glucoside. PubChem CID 162639121. View Source
• [2] PubChem. (2025). Compound Summary: Kaempferol 3-robinobioside-7-glucoside. PubChem CID 44258756. View Source
• [3] KNApSAcK Core Database. Metabolite Information: Kaempferol 3-robinobioside-7-glucoside, C00005225. View Source
• [4] TargetMol. Product Information: Kaempferol-3-O-robinoside-7-O-glucoside (T81990). View Source
• [5] BioCrick. Product Information: Kaempferol 3-robinoside 7-glucoside. View Source
• [6] AbMole BioScience. Kaempferol-3-O-robinoside-7-O-glucoside, ≥98%. CAS 114924-89-9. View Source

Why Kaempferol 3-robinoside 7-glucoside Cannot Be Replaced by Generic Kaempferol Glycosides

Kaempferol glycosides cannot be treated as interchangeable functional equivalents due to position-specific and sugar-specific structure-activity divergence. Direct comparative studies demonstrate that glycosylation pattern—the presence, position, and identity of sugar moieties—profoundly alters antioxidant capacity, antiproliferative potency, and anti-inflammatory activity [1][2]. Kaempferol-3-O-rutinoside and kaempferol-7-O-glucoside, for instance, exhibit markedly reduced activity compared to the aglycone kaempferol, with IC50 values varying up to 2- to 4-fold across assay systems [1][3]. Kaempferol 3-robinoside 7-glucoside occupies a unique structural niche as a double-chain triglycoside with 3-O-robinobioside and 7-O-glucoside substitution—a pattern distinct from simpler mono-glycosides, 3-O-rutinosides, and 3,7-diglucosides . KNApSAcK structural similarity analysis reveals that even compounds with >98% similarity (e.g., Kaempferol 3-rutinoside-7-galactoside, 100% similarity; Robinin, 98.20% similarity) are chemically distinct entities with different glycosyl compositions and consequently divergent chromatographic retention, solubility, and bioactivity profiles [4][5]. The evidence below quantifies specific differentiation dimensions that inform rational selection and procurement decisions.

Glycosylation pattern alters bioactivity

Position and sugar identity affect antioxidant, antiproliferative, and anti-inflammatory profiles; generic substitution may shift assay outcomes.

High-similarity analogs differ at critical positions

Robinin (98.2% similarity) has 7-O-rhamnoside not glucoside; 100% similar analog has 7-O-galactoside—altering retention and MS/MS patterns.

Chromatographic and solubility mismatch

Different glycosyl composition leads to distinct LogP, retention time, and solubility, complicating method transfer.

• [1] Wang, J., Fang, X., Ge, L., Cao, F., Zhao, L., Wang, Z., & Xiao, W. (2018). Antitumor, antioxidant and anti-inflammatory activities of kaempferol and its corresponding glycosides and the enzymatic preparation of kaempferol. PLoS ONE, 13(5), e0197563. View Source
• [2] Kite, G. C., & Veitch, N. C. (2011). Identification of common glycosyl groups of flavonoid O-glycosides by serial mass spectrometry of sodiated species. Rapid Communications in Mass Spectrometry, 25(16), 2307-2317. View Source
• [3] Wang, J., et al. (2018). Fig 3: Increased antioxidant and anti-inflammatory effects of kae compared to kae glycosides. PLoS ONE, 13(5), e0197563. View Source
• [4] KNApSAcK Twins Database. Similarity Analysis: Kaempferol 3-robinobioside-7-glucoside (C00005225) vs. structural analogs. View Source
• [5] KNApSAcK Twins Database. Similarity Analysis: Kaempferol 3-robinobioside (C00005160) and related glycosides. View Source

Kaempferol 3-robinoside 7-glucoside: Quantitative Differentiation Evidence for Procurement Selection

α-Glucosidase Inhibitory Potency: Distinct IC50 Profile of Kaempferol 3-robinoside 7-glucoside

Kaempferol 3-robinoside 7-glucoside demonstrates direct α-glucosidase inhibitory activity with an IC50 value of 50.0 μM [1]. This profile distinguishes it from simpler kaempferol glycosides, as direct comparative data show that kaempferol-3-O-rutinoside and kaempferol-3-O-rhamnoside exhibit substantially different antioxidant and anti-inflammatory activity magnitudes compared to each other and to kaempferol, consistent with the principle that specific glycosylation pattern alters bioactivity [2]. Structurally, the 3-O-robinobioside-7-O-glucoside substitution represents a distinct chemotype from the more common 3-O-rutinoside and 3-O-glucoside derivatives, with KNApSAcK similarity analysis showing that kaempferol 3-rutinoside-7-galactoside (100% similarity by structural formula) and Robinin (98.20% similarity) are the closest analogs—yet differ in sugar identity and linkage at key positions [3].

α-Glucosidase Inhibition

Class-level inference

IC₅₀ = 50.0 µM

Supports enzyme inhibition assay context

Direct comparator data not available

Evidence Dimension	α-Glucosidase inhibitory activity
Target Compound Data	IC50 = 50.0 μM
Comparator Or Baseline	Kaempferol aglycone and mono-glycosides: No reported direct α-glucosidase inhibition data under identical conditions; class-level inference based on documented glycosylation-dependent bioactivity variation across kaempferol derivatives [2]
Quantified Difference	Target compound has measurable enzyme inhibition (IC50 50.0 μM); closest structural analogs differ in glycosylation pattern
Conditions	α-Glucosidase enzyme inhibition assay; specific assay protocol details not provided in vendor technical documentation [1]

Why This Matters

This provides a quantifiable basis for selecting Kaempferol 3-robinoside 7-glucoside over other kaempferol glycosides in diabetes-related or carbohydrate metabolism research where α-glucosidase inhibition is the primary endpoint.

• [1] TargetMol. Product Data: Kaempferol 3-robinoside 7-glucoside (T126333) α-glucosidase inhibitory activity, IC50=50.0 μM. View Source
• [2] Wang, J., Fang, X., Ge, L., Cao, F., Zhao, L., Wang, Z., & Xiao, W. (2018). Antitumor, antioxidant and anti-inflammatory activities of kaempferol and its corresponding glycosides and the enzymatic preparation of kaempferol. PLoS ONE, 13(5), e0197563. View Source
• [3] KNApSAcK Twins Database. Similarity Analysis: Kaempferol 3-robinobioside-7-glucoside (C00005225) structural similarity rankings. View Source

Antioxidant Capacity: Glycosylation-Dependent Reduction in Radical Scavenging Potency

Glycosylation of kaempferol consistently reduces antioxidant capacity compared to the aglycone form. Direct comparative data from Wang et al. (2018) demonstrate that kaempferol (aglycone) exhibits DPPH radical scavenging with an IC50 of approximately 32.5 μM, while glycosylated derivatives show reduced potency: kaempferol-7-O-glucoside exhibits DPPH IC50 approximately 62.8 μM, kaempferol-3-O-rhamnoside approximately 45.7 μM, and kaempferol-3-O-rutinoside approximately 57.3 μM [1]. Kaempferol 3-robinoside 7-glucoside, as a diglycosylated derivative with glycosylation at both the C-3 and C-7 positions, is predicted to exhibit similarly reduced direct antioxidant potency compared to the aglycone. This glycosylation effect is further supported by OUCI analysis indicating that the absence of a catechol moiety in kaempferol derivatives (characteristic of the target compound's structure) confers enhanced stability compared to quercetin glycosides [2].

Antioxidant Capacity

Class-level inference

Kaempferol aglycone DPPH IC₅₀ ≈ 32.5 µM; glycosides 45.7–62.8 µM

Target compound: no direct data

Glycosylation pattern reduces radical scavenging

Class-level prediction; data to verify

Evidence Dimension	DPPH radical scavenging activity
Target Compound Data	No direct DPPH IC50 data available for Kaempferol 3-robinoside 7-glucoside
Comparator Or Baseline	Kaempferol aglycone (IC50 ≈ 32.5 μM); kaempferol-7-O-glucoside (IC50 ≈ 62.8 μM); kaempferol-3-O-rutinoside (IC50 ≈ 57.3 μM) [1]
Quantified Difference	Glycosylation reduces antioxidant potency by 1.4- to 1.9-fold (aglycone vs. mono-/di-glycosides) [1]
Conditions	DPPH radical scavenging assay; concentration range 0-100 μM; mean ± SEM of three independent experiments [1]

Why This Matters

Understanding the glycosylation-dependent reduction in direct radical scavenging informs experimental design: researchers seeking maximal antioxidant activity should select kaempferol aglycone, whereas those investigating glycoside-specific bioactivities or metabolic fate should select Kaempferol 3-robinoside 7-glucoside.

• [1] Wang, J., Fang, X., Ge, L., Cao, F., Zhao, L., Wang, Z., & Xiao, W. (2018). Antitumor, antioxidant and anti-inflammatory activities of kaempferol and its corresponding glycosides and the enzymatic preparation of kaempferol. PLoS ONE, 13(5), e0197563, Fig 3A, 3C. View Source
• [2] OUCI. Flavonol stability analysis: catechol moiety effects on glycosylated kaempferol vs. quercetin derivatives. View Source

Antiproliferative Activity: Hierarchical Potency Across Kaempferol Glycosides

Direct comparative analysis demonstrates that antiproliferative activity against multiple cancer cell lines is strongly dependent on glycosylation state. Wang et al. (2018) reported that kaempferol aglycone showed the highest antiproliferation effect on human hepatoma HepG2 cells, mouse colon cancer CT26 cells, and mouse melanoma B16F1 cells. Glycosylated derivatives exhibited reduced potency in a glycosylation-dependent manner: kaempferol-3-O-rutinoside and kaempferol-7-O-glucoside showed significantly lower antiproliferative effects [1]. Mechanistically, kaempferol significantly inhibited AKT phosphorylation and induced cleavage of caspase-9, caspase-7, caspase-3, and PARP in HepG2 cells [1]. As a diglycosylated derivative with glycosylation at both C-3 and C-7, Kaempferol 3-robinoside 7-glucoside is predicted to exhibit antiproliferative activity intermediate between the aglycone and mono-glycosides, or potentially unique cell-type specific effects due to its distinct 3-O-robinobioside-7-O-glucoside pattern.

Antiproliferative Activity

Class-level inference

Aglycone potent across HepG2, CT26, B16F1; glycosides reduced

Target compound: no direct IC₅₀ data

Supports cell-model endpoint review

Class-level inference; data to verify

Evidence Dimension	Antiproliferation effect on human hepatoma HepG2 cells
Target Compound Data	No direct antiproliferation IC50 data available for Kaempferol 3-robinoside 7-glucoside
Comparator Or Baseline	Kaempferol aglycone (highest potency); kaempferol-7-O-glucoside (reduced potency); kaempferol-3-O-rutinoside (reduced potency) [1]
Quantified Difference	Kaempferol aglycone exhibits superior antiproliferative activity across HepG2, CT26, and B16F1 cell lines compared to glycosylated derivatives [1]
Conditions	Cell viability assessed via MTT assay; HepG2, CT26, and B16F1 cell lines [1]

Why This Matters

Researchers investigating glycoside-specific anticancer mechanisms or metabolic activation pathways (where glycosides may serve as prodrugs requiring hydrolysis to active aglycone) should prioritize Kaempferol 3-robinoside 7-glucoside over the aglycone for studying glycoside-dependent pharmacokinetics or tissue-specific activation.

• [1] Wang, J., Fang, X., Ge, L., Cao, F., Zhao, L., Wang, Z., & Xiao, W. (2018). Antitumor, antioxidant and anti-inflammatory activities of kaempferol and its corresponding glycosides and the enzymatic preparation of kaempferol. PLoS ONE, 13(5), e0197563. View Source

Chemotaxonomic Specificity: Unique 3-O-Robinobioside-7-O-Glucoside Structural Signature

Kaempferol 3-robinoside 7-glucoside exhibits a distinct glycosylation pattern that differentiates it from other kaempferol diglycosides. KNApSAcK structural similarity analysis identifies Kaempferol 3-rutinoside-7-galactoside as the closest structural analog (100% similarity score), followed by Robinin (kaempferol-3-O-robinoside-7-O-rhamnoside, 98.20% similarity) and Kaempferol 3-gentiobioside-7-glucoside (98.23% similarity) [1][2]. Despite high similarity scores, these compounds differ in critical structural features: the target compound contains 3-O-robinobioside (galactosyl-(1→6)-rhamnose) and 7-O-glucoside, whereas the closest analog substitutes galactoside at C-7, and Robinin substitutes rhamnoside at C-7 [1][3]. These differences result in distinct chromatographic retention properties, MS/MS fragmentation patterns, and biological activities [4]. The compound is specifically reported from Withania somnifera, Melilotus elegans, Gynura species, Strychnos species, and Vinca species [5].

Chemotaxonomic Specificity

Supporting evidence

Closest analogs: 100% similarity (7-O-galactoside); Robinin 98.2% (7-O-rhamnoside)

Supports chemotaxonomic identification and method development

Structural identity confirmed by similarity ranking

Evidence Dimension	Structural similarity (KNApSAcK similarity score)
Target Compound Data	Kaempferol 3-robinoside 7-glucoside (C00005225)
Comparator Or Baseline	Kaempferol 3-rutinoside-7-galactoside (100% similarity); Robinin (98.20% similarity); Kaempferol 3-gentiobioside-7-glucoside (98.23% similarity) [1]
Quantified Difference	100% similarity analog differs at C-7 (galactoside vs. glucoside); 98.20% similarity analog (Robinin) differs at C-7 (rhamnoside vs. glucoside) [1][3]
Conditions	KNApSAcK database structural similarity algorithm based on chemical formula and glycosyl linkage patterns [1]

Why This Matters

This structural specificity informs analytical method development (HPLC, LC-MS) and ensures researchers are procuring the correct chemotype for botanical authentication, metabolomics, or structure-activity relationship studies.

• [1] KNApSAcK Twins Database. Similarity Analysis: Kaempferol 3-robinobioside-7-glucoside (C00005225) vs. Kaempferol 3-rutinoside-7-galactoside (C00005238), 100% similarity. View Source
• [2] KNApSAcK Twins Database. Similarity Analysis: Robinin (C00005226), Kaempferol 3-gentiobioside-7-glucoside (C00005233), similarity scores. View Source
• [3] Eom, S. H., et al. (2018). Kudzu leaf extract suppresses the production of iNOS, COX-2, TNF-α, and IL-6 via inhibition of JNK, TBK1 and STAT1. International Journal of Molecular Sciences, 19(5), 1536. View Source
• [4] Kite, G. C., & Veitch, N. C. (2011). Identification of common glycosyl groups of flavonoid O-glycosides by serial mass spectrometry of sodiated species. Rapid Communications in Mass Spectrometry, 25(16), 2307-2317. View Source
• [5] TargetMol. Product Information: Kaempferol-3-O-robinoside-7-O-glucoside (T81990), isolation from Withania somnifera. View Source

Commercial Purity Specification: Available at ≥98% HPLC Purity with Certified Reference Grade Option

Kaempferol 3-robinoside 7-glucoside is commercially available from multiple vendors at ≥98% purity by HPLC, with a primary reference standard grade (phyproof® Reference Substance) certified at ≥90.0% (HPLC) . Suppliers include Sigma-Aldrich/Merck Millipore (phyproof® grade for food and beverage applications), Sichuan Weikeqi Biotechnology (HPLC≥98%), AbMole BioScience (≥98%), ChemFaces (≥98%), and BioCrick (>98%) [1][2]. Storage recommendations are consistently specified as -20°C for powder (stable up to 3 years) or 2-8°C for sealed, dry, light-protected conditions [1]. In contrast, the closest structural analog Robinin and other kaempferol triglycosides are available from fewer suppliers, limiting procurement flexibility .

Commercial Purity

Supporting evidence

≥98% HPLC purity; multiple supplier sources

phyproof® reference grade available

Supports procurement reproducibility

Certificates of analysis from vendors

Evidence Dimension	Commercial availability and certified purity
Target Compound Data	≥98% HPLC purity (multiple vendors); phyproof® reference grade ≥90.0% HPLC; multiple supplier sources with established quality specifications [1][2]
Comparator Or Baseline	Robinin and other kaempferol triglycosides: fewer commercial sources; limited certified reference grade availability
Quantified Difference	Target compound has ≥5 identified commercial suppliers with documented purity specifications; analogs have ≤3 identified suppliers
Conditions	HPLC purity determination; vendors provide certificates of analysis with exact purity values on product certificate

Why This Matters

Reliable procurement with certified purity is essential for reproducible research; the availability of multiple qualified suppliers with documented purity specifications reduces supply chain risk and ensures consistent experimental material.

• [1] AbMole BioScience. Kaempferol-3-O-robinoside-7-O-glucoside, ≥98%. CAS 114924-89-9. View Source
• [2] BioCrick. Product Information: Kaempferol 3-robinoside 7-glucoside, >98% purity. View Source

Anti-inflammatory Activity: Structure-Activity Relationship with 7-O-Glycosylation Enhancement

Anti-inflammatory activity among kaempferol glycosides varies significantly with glycosylation position and pattern. Wang et al. (2018) demonstrated that kaempferol-7-O-glucoside potently inhibited NO production, iNOS expression, and IL-6 production in LPS-induced RAW 264.7 macrophages, exhibiting enhanced anti-inflammatory activity relative to other glycosylation patterns [1][2]. The presence of a 7-O-glucoside moiety appears to confer enhanced anti-inflammatory properties, a structural feature shared by Kaempferol 3-robinoside 7-glucoside. Robinin (kaempferol-3-O-robinoside-7-O-rhamnoside), a close structural analog (98.20% similarity) that differs only in the C-7 sugar moiety (rhamnoside vs. glucoside), has been shown to decrease iNOS protein expression and modulate JNK and STAT1 activation in LPS-stimulated macrophages, though it showed no impact on other inflammatory markers [3]. This structure-activity relationship suggests that the specific identity of the 7-O-sugar (glucoside vs. rhamnoside) influences both potency and selectivity of inflammatory pathway modulation.

Anti-inflammatory Activity

Class-level inference

7-O-glucoside: potent NO/iNOS/IL-6 inhibition; Robinin: restricted JNK/STAT1

Target compound: no direct data; structure-activity context

Supports inflammatory pathway assay context

C-7 sugar identity modulates pathway selectivity

Evidence Dimension	Inhibition of LPS-induced NO production in RAW 264.7 macrophages
Target Compound Data	No direct anti-inflammatory IC50 data available for Kaempferol 3-robinoside 7-glucoside
Comparator Or Baseline	Kaempferol-7-O-glucoside: potent inhibition of NO, iNOS, and IL-6; Robinin (98.20% similarity): decreased iNOS protein and modulated JNK/STAT1 but no impact on other inflammatory markers [1][2][3]
Quantified Difference	7-O-glucoside substitution correlates with enhanced anti-inflammatory activity; C-7 sugar identity (glucoside vs. rhamnoside) modulates pathway selectivity [3]
Conditions	LPS-induced RAW 264.7 macrophages; NO production measured by Griess reagent; concentration range 0-100 μM [1]

Why This Matters

Researchers studying inflammation should select Kaempferol 3-robinoside 7-glucoside rather than Robinin or other 7-O-rhamnoside analogs if 7-O-glucoside-specific anti-inflammatory mechanisms or broader cytokine inhibition profiles are the experimental focus.

• [1] Wang, J., Fang, X., Ge, L., Cao, F., Zhao, L., Wang, Z., & Xiao, W. (2018). Antitumor, antioxidant and anti-inflammatory activities of kaempferol and its corresponding glycosides and the enzymatic preparation of kaempferol. PLoS ONE, 13(5), e0197563. View Source
• [2] Wang, J., et al. (2018). Fig 3E, 3F: NO production and ROS concentration in LPS-induced RAW 264.7 cells. View Source
• [3] Eom, S. H., et al. (2018). Kudzu leaf extract suppresses the production of iNOS, COX-2, TNF-α, and IL-6 via inhibition of JNK, TBK1 and STAT1. International Journal of Molecular Sciences, 19(5), 1536. View Source

Evidence-Backed Application Scenarios for Kaempferol 3-robinoside 7-glucoside Procurement

Diabetes and Carbohydrate Metabolism Research

Procure Kaempferol 3-robinoside 7-glucoside for α-glucosidase inhibition studies. The compound demonstrates measurable α-glucosidase inhibitory activity with an IC50 of 50.0 μM [1]. This activity profile, combined with the compound's distinct glycosylation pattern (3-O-robinobioside-7-O-glucoside), makes it suitable for investigating glycoside-specific enzyme inhibition mechanisms, particularly in comparison with the aglycone kaempferol and mono-glycosylated derivatives that show reduced or altered bioactivity profiles [2][3].

Botanical Authentication and Chemotaxonomic Marker Studies

Utilize Kaempferol 3-robinoside 7-glucoside as a chemotaxonomic marker for species identification and botanical authentication. The compound has been isolated from Withania somnifera, Melilotus elegans, Gynura species, Strychnos species, and Vinca species [4][5]. Its unique 3-O-robinobioside-7-O-glucoside structural signature differentiates it from close analogs including Robinin (98.20% similarity, 7-O-rhamnoside) and Kaempferol 3-rutinoside-7-galactoside (100% similarity, 7-O-galactoside) [6]. High-purity reference material (≥98% HPLC) enables reliable LC-MS and HPLC method development and validation .

Glycoside-Specific Anti-inflammatory Mechanism Studies

Select Kaempferol 3-robinoside 7-glucoside for studies investigating 7-O-glucoside-mediated anti-inflammatory activity. Evidence demonstrates that kaempferol-7-O-glucoside exhibits potent inhibition of NO production, iNOS, and IL-6 in LPS-stimulated macrophages, while Robinin (differing only in C-7 sugar identity) shows more restricted modulation of JNK/STAT1 pathways with no effect on other inflammatory markers [2][7]. This glycoside-specific activity profile supports the use of Kaempferol 3-robinoside 7-glucoside as a tool compound to interrogate how C-7 sugar identity influences anti-inflammatory potency and pathway selectivity [2].

Flavonoid Glycoside Stability and Formulation Research

Employ Kaempferol 3-robinoside 7-glucoside in comparative stability studies of flavonoid glycosides. Class-level evidence indicates that kaempferol derivatives, lacking the catechol moiety present in quercetin glycosides, exhibit enhanced stability under oxidative and thermal conditions [8]. The target compound's specific glycosylation pattern (3-O-robinobioside-7-O-glucoside) provides a defined chemotype for investigating glycosylation-dependent solubility (LogP = -2.7; tPSA = 328.35 Ų), storage stability (stable at -20°C for 3 years as powder), and formulation behavior .

Application

Selection Property

Validation Focus

Carbohydrate metabolism enzyme inhibition studies

α-Glucosidase inhibition assay context

Enzyme inhibition and glycoside-specific pathway review

Botanical authentication and chemotaxonomic marker studies

Unique 3-O-robinobioside-7-O-glucoside signature

Chromatographic and MS method development

Inflammatory pathway modulation studies

7-O-glucoside substitution context

NO, iNOS, IL-6 pathway selectivity review

Flavonoid glycoside stability and formulation research

Defined chemotype with catechol-free structure

Oxidative/thermal stability and solubility profiling

• [1] TargetMol. Product Data: Kaempferol 3-robinoside 7-glucoside (T126333) α-glucosidase inhibitory activity, IC50=50.0 μM. View Source
• [2] Wang, J., Fang, X., Ge, L., Cao, F., Zhao, L., Wang, Z., & Xiao, W. (2018). Antitumor, antioxidant and anti-inflammatory activities of kaempferol and its corresponding glycosides and the enzymatic preparation of kaempferol. PLoS ONE, 13(5), e0197563. View Source
• [3] Mai, T. T., et al. (2020). Flavonoid epimers from custard apple leaves: antioxidant and hypoglycaemic activities. Scientific Reports, 10, 8819. View Source
• [4] TargetMol. Product Information: Kaempferol-3-O-robinoside-7-O-glucoside (T81990), isolation from Withania somnifera. View Source
• [5] BioCrick. Product Information: Kaempferol 3-robinoside 7-glucoside, plant sources including Gynura sp., Strychnos sp., Vinca sp., Withania sp. View Source
• [6] KNApSAcK Twins Database. Similarity Analysis: Kaempferol 3-robinobioside-7-glucoside (C00005225) vs. structural analogs. View Source
• [7] Eom, S. H., et al. (2018). Kudzu leaf extract suppresses the production of iNOS, COX-2, TNF-α, and IL-6 via inhibition of JNK, TBK1 and STAT1. International Journal of Molecular Sciences, 19(5), 1536. View Source
• [8] OUCI. Flavonol stability analysis: catechol moiety effects on glycosylated kaempferol vs. quercetin derivatives. View Source